- Preparation of (hetero)aroyl spiroketones as acetyl-CoA carboxylase inhibitors for treatment of obesity., World Intellectual Property Organization, , ,
Cas no 953409-99-9 (5-Bromo-1H-indazole-7-carboxylic acid)
953409-99-9 structure
Product Name:5-Bromo-1H-indazole-7-carboxylic acid
CAS No:953409-99-9
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD13177019
CID:1074904
PubChem ID:53408101
Update Time:2025-11-06
5-Bromo-1H-indazole-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1H-indazole-7-carboxylic acid
- 1H-Indazole-7-carboxylicacid,5-broMo-
- 5-Bromo-1H-indazole-7-carboxylic acid (ACI)
- SY035922
- SCHEMBL4501756
- DTXSID50696179
- 5-Bromo-1H-indazole-7-carboxylicAcid
- SCHEMBL25204244
- EN300-3080658
- HBCUQNYHXNSYGH-UHFFFAOYSA-N
- AS-8601
- AC-29555
- DA-17400
- AKOS023808239
- CS-0038921
- Z1269126743
- 953409-99-9
- P11591
- PB20772
- MFCD13177019
- 5-bromo-2H-indazole-7-carboxylic acid
-
- MDL： MFCD13177019
- Inchi： 1S/C8H5BrN2O2/c9-5-1-4-3-10-11-7(4)6(2-5)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： HBCUQNYHXNSYGH-UHFFFAOYSA-N
- SMILES： O=C(C1C2=C(C=NN2)C=C(Br)C=1)O
Computed Properties
- Exact Mass: 239.95344g/mol
- Monoisotopic Mass: 239.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.946±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 486.9±30.0℃ at 760 mmHg
- Solubility: Very slightly soluble (0.46 g/l) (25 º C),
5-Bromo-1H-indazole-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126554-1g |
5-bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 95% | 1g |
$327 | 2021-08-05 | |
| Chemenu | CM126554-5g |
5-bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 95% | 5g |
$926 | 2021-08-05 | |
| Alichem | A269001979-250mg |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 95% | 250mg |
$151.20 | 2023-08-31 | |
| Alichem | A269001979-1g |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 95% | 1g |
$381.50 | 2023-08-31 | |
| Alichem | A269001979-5g |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 95% | 5g |
$980.10 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NK908-50mg |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 97% | 50mg |
354.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NK908-200mg |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 97% | 200mg |
684.0CNY | 2021-07-12 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 45R0427-1g |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 97% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 45R0427-5g |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 97% | 5g |
10108.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 45R0427-500mg |
5-Bromo-1H-indazole-7-carboxylic acid |
953409-99-9 | 97% | 500mg |
1679.12CNY | 2021-05-07 |
5-Bromo-1H-indazole-7-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 0 °C; 2 d, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 4 h, rt → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Reference
- Preparation of indazole derivatives as selective JAK1 (janus kinase 1) inhibitors, Korea, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- Orally Bioavailable Enzymatic Inhibitor of CD38, MK-0159, Protects against Ischemia/Reperfusion Injury in the Murine Heart, Journal of Medicinal Chemistry, 2022, 65(13), 9418-9446
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 1 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
Reference
- Preparation of indazole compounds that inhibit one or more receptor, or non-receptor, tyrosine or serine/threonine kinase, World Intellectual Property Organization, , ,
5-Bromo-1H-indazole-7-carboxylic acid Raw materials
5-Bromo-1H-indazole-7-carboxylic acid Preparation Products
5-Bromo-1H-indazole-7-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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